Cas no 2171923-74-1 (2-(5-methyl-1H-indazol-6-yl)benzaldehyde)

• Product Name: 2-(5-methyl-1H-indazol-6-yl)benzaldehyde
• CAS No: 2171923-74-1
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 6046590
• PubChem ID: 165566106
• Update Time: 2025-05-21

2-(5-methyl-1H-indazol-6-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1H-indazol-6-yl)benzaldehyde
• 2171923-74-1
• EN300-1586393

• Inchi： 1S/C15H12N2O/c1-10-6-12-8-16-17-15(12)7-14(10)13-5-3-2-4-11(13)9-18/h2-9H,1H3,(H,16,17)
• InChI Key： LKDWVDJNWYFSIU-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1C1=CC2=C(C=NN2)C=C1C

Computed Properties

• Exact Mass: 236.094963011g/mol
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(5-methyl-1H-indazol-6-yl)benzaldehyde

Comprehensive Overview of 2-(5-methyl-1H-indazol-6-yl)benzaldehyde (CAS No. 2171923-74-1)

2-(5-methyl-1H-indazol-6-yl)benzaldehyde (CAS No. 2171923-74-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique indazole and benzaldehyde moieties, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, combining a 5-methylindazole core with a benzaldehyde substituent, makes it a versatile building block for drug discovery and development.

The growing interest in 2-(5-methyl-1H-indazol-6-yl)benzaldehyde is closely tied to the rise of targeted drug design and small-molecule therapeutics. Researchers are increasingly exploring its potential in modulating enzyme activity and protein-protein interactions, particularly in oncology and inflammation-related pathways. The compound's CAS No. 2171923-74-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge medicinal chemistry projects.

One of the most discussed applications of 2-(5-methyl-1H-indazol-6-yl)benzaldehyde lies in its role as a precursor for kinase inhibitors. Kinases are pivotal in cellular signaling, and their dysregulation is implicated in numerous diseases. The compound's indazole scaffold is particularly valuable for designing selective inhibitors, a hot topic in precision medicine. This aligns with current trends in personalized healthcare, where tailored therapies are developed based on individual genetic profiles.

From a synthetic chemistry perspective, 2-(5-methyl-1H-indazol-6-yl)benzaldehyde offers intriguing possibilities for structure-activity relationship (SAR) studies. The benzaldehyde group provides a reactive handle for further derivatization, enabling the creation of diverse analogs. This flexibility is crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability—key considerations in modern pharmaceutical development.

The compound's significance extends to cancer research, where its derivatives are being investigated for their potential to interfere with tumor proliferation pathways. Given the global focus on oncology breakthroughs, this application positions 2-(5-methyl-1H-indazol-6-yl)benzaldehyde as a molecule of substantial interest. Its CAS No. 2171923-74-1 often appears in patent literature, underscoring its commercial and therapeutic value.

Another emerging area of interest is the compound's utility in neurodegenerative disease research. The indazole nucleus has shown promise in targeting proteins associated with conditions like Alzheimer's and Parkinson's diseases. This connection to brain health research taps into widespread public concern about aging populations and cognitive decline, making it a timely subject for discussion.

Quality control and characterization of 2-(5-methyl-1H-indazol-6-yl)benzaldehyde are critical aspects of its use. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and confirm structure. These methods are frequently searched alongside the compound's CAS number, reflecting users' need for reliable characterization data.

In the context of green chemistry, researchers are exploring sustainable synthetic routes to produce 2-(5-methyl-1H-indazol-6-yl)benzaldehyde. This aligns with the pharmaceutical industry's push toward environmentally friendly processes and reduced waste generation. The compound's synthesis often serves as a case study in optimizing atom economy and minimizing hazardous byproducts.

The commercial availability of 2-(5-methyl-1H-indazol-6-yl)benzaldehyde has expanded in recent years, with several chemical suppliers offering it for research purposes. This accessibility has accelerated its adoption across various drug discovery programs. Pricing and bulk availability are common search queries related to this compound, indicating its growing practical importance.

Looking ahead, 2-(5-methyl-1H-indazol-6-yl)benzaldehyde is poised to maintain its relevance in pharmaceutical innovation. Its structural features continue to inspire novel therapeutic candidates, particularly in areas of unmet medical need. As computational drug design tools become more sophisticated, the compound's potential applications are likely to expand further, solidifying its position in modern medicinal chemistry.